N~2~-(4-methoxyphenyl)-N~1~-{2-[(2-methylbenzyl)thio]ethyl}-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-[2-[(2-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C25H28N2O4S2/c1-20-8-6-7-9-21(20)19-32-17-16-26-25(28)18-27(22-12-14-23(31-2)15-13-22)33(29,30)24-10-4-3-5-11-24/h3-15H,16-19H2,1-2H3,(H,26,28)
• InChI Key: SFQHGNREOXHQKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSCCNC(=O)CN(C2=CC=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C25H28N2O4S2
• Molecular Weight: 484.6 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules involving moieties like methoxyphenyl, methylbenzylthio, and phenylsulfonyl typically requires multi-step synthetic routes. These might involve key reactions such as benzylation, sulfonation, and the use of protecting groups to facilitate the formation of the desired molecular framework. For example, compounds with similar structures have been synthesized through reactions involving sulfonamides and benzenethiosulfinate, showcasing methodologies for activating thioglycosides or constructing sulfonamide frameworks (Crich & Smith, 2000; Carlsen, 1998).

Molecular Structure Analysis

Molecular structure analysis of such compounds often involves X-ray crystallography or NMR spectroscopy to determine the precise arrangement of atoms within the molecule. For instance, González-Cameno et al. (1998) determined the crystal structures of related compounds, revealing specific conformational details that could influence the compound's reactivity and interactions.

Chemical Reactions and Properties

This compound's chemical reactions might involve interactions of its functional groups under various conditions. The presence of a methoxyphenyl group could facilitate electrophilic aromatic substitution reactions, while the sulfonamide moiety might engage in nucleophilic substitution or condensation reactions. Studies on similar molecules have explored their reactivity towards nucleophiles, electrophiles, and radicals, providing insights into potential synthetic applications or reactivity patterns (Patil et al., 2010; Kurosawa, Kan, & Fukuyama, 2003).

Physical Properties Analysis

The physical properties of such a molecule, including melting point, solubility, and crystallinity, can be influenced by its molecular structure. The arrangement of functional groups and the overall molecular geometry play critical roles in determining these properties. For example, Heravi et al. (2009) discussed the synthesis and solid-state structure of a related compound, which could provide insights into the physical characteristics of the compound .

Chemical Properties Analysis

Chemical properties, such as acidity, basicity, and reactivity towards specific reagents, are defined by the functional groups present within the molecule. The phenylsulfonyl and methoxyphenyl groups can impact the molecule's electron distribution, affecting its reactivity. Research on similar compounds has investigated their antimicrobial properties, demonstrating the influence of structural elements on biological activity (Patil et al., 2010).

References

• (Crich & Smith, 2000)
• (Carlsen, 1998)
• (González-Cameno et al., 1998)
• (Patil et al., 2010)
• (Kurosawa, Kan, & Fukuyama, 2003)
• (Heravi et al., 2009)